N-(4-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}phenyl)acetamide

• Molecular Formula: C15H14Cl2N2O4S
• Molecular Weight: 389.3 g/mol
• IUPAC Name: N-[4-[(2,3-dichloro-4-methoxyphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C15H14Cl2N2O4S/c1-9(20)18-10-3-5-11(6-4-10)19-24(21,22)13-8-7-12(23-2)14(16)15(13)17/h3-8,19H,1-2H3,(H,18,20)
• InChI Key: IFADJGBIWUCCPU-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl

Description

N-(4-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}phenyl)acetamide, commonly known as DAS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DAS belongs to the class of sulfonamide compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DAS is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, DAS has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in regulating gene expression. By inhibiting HDACs, DAS can induce the expression of pro-apoptotic genes and inhibit the expression of anti-apoptotic genes, leading to the induction of apoptosis. DAS has also been found to inhibit the activity of various kinases such as AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
DAS has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer activities. In cancer cells, DAS has been found to induce apoptosis and cell cycle arrest, leading to the inhibition of tumor growth and proliferation. DAS has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, DAS has been found to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

DAS has several advantages for lab experiments, including its high purity and stability, and its ability to inhibit various enzymes and signaling pathways. However, DAS also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on DAS. One direction is to investigate the potential therapeutic applications of DAS in other diseases such as autoimmune disorders and neurodegenerative diseases. Another direction is to study the mechanism of action of DAS in more detail to identify its specific targets and signaling pathways. Additionally, the development of more efficient synthesis methods for DAS could facilitate its use in various research applications.

Synthesis Methods

The synthesis of DAS involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with 4-aminophenylacetic acid in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

DAS has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and microbial infections. In cancer research, DAS has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. DAS has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, DAS has been found to exhibit antimicrobial activity against various bacterial and fungal strains.